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This technical guide provides an in-depth overview of the Water Accounting Model - 2 layers
(WAM2layers), a powerful Eulerian moisture tracking model used to investigate the
atmospheric branch of the hydrological cycle. In the context of climate change, WAM2layers is
an essential tool for understanding how alterations in atmospheric dynamics and land use
impact precipitation patterns, drought, and extreme weather events by tracing moisture from its
evaporative source to its precipitation sink.[1][2][3]

Core Principles of WAM2layers

WAM2layers is an offline, Eulerian atmospheric moisture tracking model that solves a
prognostic equation for "tagged" moisture within gridded atmospheric datasets, such as
reanalysis data (e.g., ERA5) or climate model outputs.[1][2] The fundamental goal is to account
for all water entering and leaving a defined atmospheric column over a grid cell.

The model operates in two primary modes:

o Backward Tracking: Identifies the evaporative sources of precipitation that falls in a specific
target region (the "tagging region”).[1][4][5] This is crucial for answering questions like,
"Where did the moisture for this extreme rainfall event come from?"

o Forward Tracking: Determines where evaporated or transpired moisture from a specific
source region ultimately precipitates.[1][4][5] This helps in assessing the downwind impacts
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of land-use changes, such as deforestation or irrigation projects.

The "2layers" in its name refers to the model's vertical structure, which divides the atmospheric
column into an upper and a lower layer to better account for vertical wind shear, a significant
improvement over single-layer models.[4] This structure is based on the principle of moisture
conservation, balancing all fluxes—horizontal transport by wind, surface evaporation,
precipitation, and the exchange between the two layers.[6]

Conceptual Model of WAM2layers

The diagram below illustrates the core logic of the WAM2layers model for a single grid cell. It
shows the division of the atmosphere into two layers and the various moisture fluxes that the
model accounts for. Horizontal fluxes represent moisture transported by wind between adjacent
grid cells, while vertical fluxes include evaporation from the surface into the lower layer,
precipitation, and the exchange of moisture between the layers.
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Conceptual diagram of the WAM2layers two-layer atmospheric moisture balance.

Experimental Protocols & Methodology

Conducting a climate study with WAM2layers involves a systematic workflow, from data
acquisition to the final analysis of moisture transport patterns.

Data Input Requirements

The model requires gridded atmospheric data, typically from reanalysis products like ERAS5,
which provide a comprehensive, physically consistent picture of the global atmosphere. The
necessary input variables are summarized in the table below.
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Variable Name Temporal o
Parameter . . Description
(Typical) Resolution

Mass of water vapor
- o per unit mass of moist
Specific Humidity q 6-hourly ) _
air at various pressure

levels.

East-west component
. of wind velocity at
Zonal Wind u 6-hourly )
various pressure

levels.

North-south
o ] component of wind
Meridional Wind v 6-hourly ) )
velocity at various

pressure levels.

Atmospheric pressure
Surface Pressure sp 6-hourly at the surface of the
grid cell.

3-hour Total precipitation
-hour
Precipitation tp ( yI ted) (rain and snow) falling
accumulate
on the surface.

Total moisture

) 3-hourly evaporated from the
Evaporation e i
(accumulated) surface into the
atmosphere.
Total water vapor
Vertically Integrated ] transport integrated
] viwvd 6-hourly ]
Moisture Flux over the atmospheric

column.

Experimental Workflow

The following diagram outlines the logical workflow for a typical backward tracking experiment
designed to identify the moisture sources for a specific region and time period (e.g., an extreme

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

precipitation event).

1. Experiment Setup

Define Tagging Region
& Time Period

[2. Data Preprocessing

Acquire ERAS Data
(u, v, g, sp, P, E)

Vertically Integrate Data
to 2 Layers

/

3. Model Execution

Run WAMZ2layers

(Backward Tracking)

4. RBost-processing & Analysis

Calculate Evaporation
from Tagged Moisture

Visualize Results Quantify Contributions
(Source Maps) from Source Regions

Click to download full resolution via product page

Typical experimental workflow for a WAM2layers backward tracking study.

Methodological Steps:
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o Define Scope: The researcher first defines the target region (tagging region) and the time
period of interest for the analysis.

» Data Acquisition: Relevant atmospheric variables are downloaded from a reanalysis dataset
like ERAS.

e Preprocessing: The 3D atmospheric data (e.g., specific humidity and wind on multiple
pressure levels) are vertically integrated into the two layers of the model. This is a critical
step that prepares the input data for the core tracking algorithm.

o Model Execution: WAM2layers is run. In a backward experiment, the model calculates how
much of the precipitation in the tagging region can be attributed to moisture present in each
grid cell of the domain at previous time steps.

o Post-processing: The model output, which represents tracked moisture, is used to calculate
the originating evaporation. This step connects the atmospheric moisture back to its surface
source.

e Analysis and Visualization: The results are analyzed to create maps showing the spatial
distribution of moisture sources and to quantify the percentage contribution from different
geographical areas.

Quantitative Data Presentation: A Case Study

WAM2layers enables the precise quantification of moisture sources. The results of these
analyses are often summarized to compare the influence of different regions. The table below,
adapted from a study on precipitation over the Tibetan Plateau, demonstrates how
WAM2layers results can be presented.

Table 1: Annual Mean Moisture Source Contributions for Precipitation over the Tibetan Plateau
(TP)
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Contribution (%) -
Observation Data

Contribution (%) -

Target Region .
ERA-Suite Data

Source Region

Northern TP (NTP) Northwest (NW) of TP 38.9% 42.6%
Southeast (SE) of TP 17.9% 16.3%

Tibetan Plateau (TP) 26.1% 29.6%

Local (NTP) Recycling 12.9% 16.6%

Southern TP (STP) Northwest (NW) of TP 16.9% 18.3%
Southeast (SE) of TP 54.2% 54.2%

Tibetan Plateau (TP) 16.2% 13.9%

Local (STP) Recycling  11.9% 9.8%

Source: Adapted from
"Moisture Source
Changes Contributed
to Different
Precipitation Changes
over the Northern and
Southern Tibetan
Plateau," Journal of
Climate, 2019.[7]

This table clearly shows that for the Northern Tibetan Plateau, the dominant moisture source is
the region to the northwest, influenced by the westerlies.[7] In contrast, the Southern Tibetan
Plateau receives the majority of its moisture from the southeast, associated with monsoon
systems.[7] Such quantitative insights are vital for predicting how changes in these large-scale
circulation patterns due to climate change will affect water resources in this critical region.

Conclusion and Climate Change Applications

WAM2layers is a critical tool for hydrometeorological and climate change research. Its ability to
quantitatively link precipitation to its evaporative sources provides invaluable insights into the
workings of the climate system.[1][8] Key applications in climate change studies include:
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» Understanding Extreme Events: Tracing the moisture sources of atmospheric rivers and
extreme rainfall events to determine how warming oceans or land surfaces may be
intensifying them.[9]

e Assessing Land-Use Change Impacts: Quantifying how deforestation in one region (e.g., the
Amazon) might reduce rainfall in a downwind agricultural area through reduced moisture
recycling.[10]

e Analyzing Drought: Investigating whether droughts are caused by a lack of local evaporation
or a shift in long-range moisture transport patterns.

e Improving Climate Models: Providing a method to validate the representation of the
atmospheric water cycle in global and regional climate models.[9]

As climate change continues to alter the global hydrological cycle, tools like WAM2layers will
become increasingly essential for researchers and scientists to diagnose the causes of
regional climate shifts and predict future changes in water availability.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577313#wamz2layers-for-climate-change-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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